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Compound of Interest

Compound Name: NBD-125

Cat. No.: B12414222

Disclaimer: The following procedures are based on general laboratory safety protocols and
information for similar chemical compounds. A specific Safety Data Sheet (SDS) with detailed
disposal instructions for NBD-125 is not readily available. Therefore, it is imperative to consult
with your institution's Environmental Health and Safety (EHS) department to ensure full
compliance with all local, state, and federal regulations before handling or disposing of this
compound.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with NBD-125, a berberine analogue and RXRa
activator.

Core Safety and Handling Data

Given that NBD-125 is shipped as a non-hazardous chemical, standard laboratory precautions
should be followed. The information below is compiled from available product data and best
practices for handling similar research chemicals.
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Parameter Value | Recommendation Source | Note

Chemical Formula C19H18CINO2 MedKoo Biosciences|[1]

Molecular Weight 327.81 g/mol MedKoo Biosciences[1]

Appearance Solid powder MedKoo Biosciences|[1]
Irritant. May cause eye, skin, Based on general data for

Assumed Hazards _ o o
and respiratory tract irritation. similar NBD compounds.[2]

Short term (days to weeks) at

0-4°C; Long term (months to o
Storage MedKoo Biosciences|[1]

years) at -20°C. Keep dry and

dark.

Safety glasses with side )
Standard laboratory practice

for chemical handling.[3][4][5]
[6]

Personal Protective Equipment  shields or goggles, nitrile
(PPE) gloves, and a standard

laboratory coat.

Experimental Protocols: Step-by-Step Disposal
Procedures

The appropriate disposal method for NBD-125 depends on the waste stream. The following
protocols provide step-by-step guidance for common laboratory scenarios.

Protocol 1: Disposal of Solid NBD-125 Waste

This protocol applies to expired or unused NBD-125 powder and disposable labware (e.g.,
pipette tips, microfuge tubes, gloves) contaminated with the compound.

e Segregation: Do not mix solid chemical waste with other waste types like regular trash,
biohazards, or sharps.

e Collection: Place all solid waste contaminated with NBD-125 into a designated, durable, and
sealable solid chemical waste container. This is often a plastic-lined cardboard box or a
wide-mouth plastic drum.
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o Labeling: Clearly label the container with a "Hazardous Waste" or "Chemical Waste" label as
required by your institution. List the primary contents, including "NBD-125 Solid Waste."

o Storage: Store the sealed container in a designated satellite accumulation area within the
laboratory, away from incompatible materials.

o Disposal: Once the container is full, or according to your institution's schedule, arrange for
pickup by your EHS department for final disposal.

Protocol 2: Disposal of Liquid NBD-125 Waste

This protocol applies to solutions of NBD-125 in organic solvents (e.g., DMSO, ethanol) and
agueous solutions.

o Segregation: Collect liquid waste containing NBD-125 in a dedicated, chemically compatible,
and leak-proof waste container. Crucially, do not mix halogenated and non-halogenated
solvent waste unless permitted by your EHS department.

o Container: Use a container made of a material compatible with the solvent (e.g., a glass or
polyethylene bottle for many organic solvents). The container must have a secure, tight-
fitting screw cap.

o Labeling: Attach a "Hazardous Waste" or "Chemical Waste" label to the container.

o List all chemical constituents by their full name, including solvents and solutes (e.g.,
"NBD-125, Dimethyl Sulfoxide").

o Provide an estimated percentage for each component.
o Indicate any relevant hazards (e.g., "Flammable," "Irritant™).

o Collection: Keep the waste container closed at all times, except when adding waste. Store it
in a designated satellite accumulation area, preferably within a fume hood if volatile solvents
are used.

o Disposal: When the container is approximately 90% full, arrange for pickup by your EHS
department. Do not overfill containers.[7][8]
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Protocol 3: Decontamination of Non-Disposable
Glassware and Equipment

This protocol is for cleaning and decontaminating reusable items like glassware, spatulas, or
magnetic stir bars.

« Initial Rinse: Rinse the contaminated surfaces with a small amount of a suitable solvent (e.g.,
ethanol, acetone) that can dissolve NBD-125. Perform this rinse in a fume hood.

e Collect Rinsate: Collect this initial solvent rinse as hazardous liquid waste, adding it to the
appropriate liquid waste container as described in Protocol 2.[1][9]

e Secondary Cleaning: After the initial decontamination rinse, wash the glassware and
equipment thoroughly with laboratory detergent and warm water.

¢ Final Rinse: Rinse the cleaned items with deionized water.

e Drying: Allow items to air-dry or place them in a drying oven. The equipment is now ready for
reuse.

Visualization of Disposal Workflow

The following diagram illustrates the decision-making process for the proper handling and
disposal of various NBD-125 waste streams.

Caption: Decision workflow for the proper disposal of NBD-125 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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